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Compound of Interest

Compound Name: Prodigiosin hydrochloride

Cat. No.: B15543981

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Prodigiosin, a tripyrrole red pigment produced by Serratia marcescens and other bacteria, has

garnered significant interest in the pharmaceutical industry due to its diverse biological

activities, including antibacterial, immunosuppressive, and anticancer properties. For research

and development purposes, obtaining prodigiosin in its stable hydrochloride salt form is often

preferred. This document provides a detailed protocol for the extraction and purification of

prodigiosin hydrochloride from bacterial cultures.

Data Presentation: Quantitative Analysis of
Prodigiosin Production and Purification
The yield and purity of prodigiosin are highly dependent on the bacterial strain, culture

conditions, and the extraction and purification methods employed. The following table

summarizes quantitative data from various studies to provide a comparative overview.
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Parameter
Method/Solvent

System
Result Reference

Extraction Yield Acidified Methanol
0.9 g/L (dried

prodigiosin)
[1]

Peanut oil cake based

medium

~40 g/L (crude

pigment)
[2]

Wheat bran (Solid-

State Fermentation)
1.3075 mg/L [3]

Sucrose, peptone,

and Tween 80

optimized medium

1653.95 ± 32.12 mg/L [4]

Purification - Purity

Silica Gel Column

Chromatography

followed by HPLC

>98% [5]

Silica Gel Column

Chromatography
98%

Preparative-HPLC 95.95%

Column

Chromatography

(Silica Gel) - Mobile

Phase

n-hexane:toluene (1:1

v/v) combined with

toluene:ethyl acetate

(9:1 v/v)

High purity fractions

Petroleum ether and

ethyl acetate (gradient

elution)

≥80% purity

Dichloromethane,

chloroform, and

acetone (2.5:2.5:0.5

v/v)

Effective separation

HPLC - Mobile Phase

Methanol and 0.1%

glacial acetic acid

(gradient elution)

High purity separation
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Acetonitrile and 10

mM ammonium

acetate (85:15 v/v)

Purity determination

Experimental Protocols
This section outlines a comprehensive protocol for the extraction and purification of

prodigiosin hydrochloride from a Serratia marcescens culture.

Materials and Reagents
Serratia marcescens culture broth

Methanol (ACS grade)

Hydrochloric acid (HCl), concentrated

Ethyl acetate (ACS grade)

n-hexane (ACS grade)

Toluene (ACS grade)

Silica gel (60-120 mesh) for column chromatography

TLC plates (silica gel 60 F254)

Centrifuge and centrifuge tubes

Rotary evaporator

Chromatography column

Glassware (beakers, flasks, etc.)

pH meter

Protocol 1: Extraction of Prodigiosin Hydrochloride
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This protocol utilizes acidified methanol to directly extract prodigiosin in its hydrochloride form.

Harvesting Bacterial Cells: Centrifuge the Serratia marcescens culture broth at 8,000 x g for

15 minutes to pellet the bacterial cells. Discard the supernatant.

Preparation of Acidified Methanol: Prepare a solution of acidified methanol by adding 4 ml of

concentrated HCl to 96 ml of methanol.

Extraction: Resuspend the cell pellet in the acidified methanol. The volume of acidified

methanol will depend on the size of the pellet; a 1:10 ratio of pellet weight to solvent volume

is a good starting point.

Cell Lysis: Vigorously vortex the cell suspension for 2-5 minutes to ensure thorough mixing

and cell lysis. For enhanced extraction, ultrasonication for 30 minutes can be employed.

Centrifugation: Centrifuge the mixture at 5,000 x g for 15 minutes to separate the cell debris

from the prodigiosin-containing supernatant.

Collection and Concentration: Carefully collect the red supernatant. The crude prodigiosin
hydrochloride extract can be concentrated using a rotary evaporator at 40-60°C.

Protocol 2: Purification by Silica Gel Column
Chromatography
This protocol is for the purification of the crude prodigiosin hydrochloride extract.

Column Packing: Prepare a silica gel slurry in n-hexane and pour it into a chromatography

column to create a packed bed.

Sample Loading: Dissolve the concentrated crude extract in a minimal amount of a suitable

solvent like ethyl acetate and mix it with a small amount of silica gel. Dry this mixture and

carefully load it onto the top of the packed column.

Elution (Gradient): Begin eluting the column with a non-polar solvent system and gradually

increase the polarity. A common gradient elution starts with petroleum ether:ethyl acetate

(50:1), followed by increasing concentrations of ethyl acetate (20:1, 10:1, and finally 5:1).

The red-colored fractions should be collected.
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Elution (Stepwise): Alternatively, a two-step elution can be performed using n-hexane:toluene

(1:1 v/v) followed by toluene:ethyl acetate (9:1 v/v).

Fraction Analysis: Monitor the collected fractions using Thin Layer Chromatography (TLC)

with a mobile phase such as n-hexane:ethyl acetate (1:1 v/v) to identify the fractions

containing pure prodigiosin.

Concentration: Pool the pure fractions and concentrate them using a rotary evaporator to

obtain the purified prodigiosin hydrochloride.

Protocol 3: High-Performance Liquid Chromatography
(HPLC) for Final Purification and Analysis
For achieving high purity, HPLC is recommended.

Sample Preparation: Dissolve the purified prodigiosin hydrochloride from the column

chromatography step in the HPLC mobile phase.

HPLC Conditions:

Column: C18 column

Mobile Phase: A gradient of methanol and 0.1% glacial acetic acid is effective. An isocratic

system of acetonitrile and 10 mM ammonium acetate (85:15 v/v) can also be used.

Detection: Monitor the elution at 535 nm.

Fraction Collection: Collect the peak corresponding to prodigiosin.

Final Product: Lyophilize the collected fraction to obtain highly pure prodigiosin
hydrochloride powder.

Visualizations
Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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